Cas no 99455-01-3 (6-Iodoquinolin-2-ol)

• Product Name: 6-Iodoquinolin-2-ol
• CAS No: 99455-01-3
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD15144678
• CID: 62066
• PubChem ID: 13836184
• Update Time: 2025-04-18

6-Iodoquinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Iodoquinolin-2-ol
• 6-Iodo-2(1H)- quinolone
• 6-iodo-2(1H)-Quinolinone
• 6-IODO-1H-QUINOLIN-2-ONE
• 6-iodoquinolin-2(1h)-one
• 2(1H)-Quinolinone, 6-iodo-
• 6-iodo-2-[1H]-quinolone
• 6-iodo-2-(1H)-quinolone
• 6-iodocarbostyril
• 6-Iodo-2-hydroxyquinoline
• KSC005Q1R
• 6-iodanyl-1H-quinolin-2-one
• HRQARRHZNIORQE-UHFFFAOYSA-N
• 6-iodo-1,2-dihydroquinolin-2-one
• SY033794
• DB-
• F52638
• 6-iodo-1H-quinolin-2-one;6-Iodoquinolin-2(1H)-one
• SB71538
• SCHEMBL9185498
• SCHEMBL786595
• AKOS015919674
• A846026
• AKOS013530062
• DS-13934
• DTXSID30550806
• 99455-01-3
• F18811
• MFCD15144678
• FT-0731054
• DB-080599

• MDL： MFCD15144678
• Inchi： 1S/C9H6INO/c10-7-2-3-8-6(5-7)1-4-9(12)11-8/h1-5H,(H,11,12)
• InChI Key： HRQARRHZNIORQE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=CC(N2)=O

Computed Properties

• Exact Mass: 270.94941g/mol
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.880
• Boiling Point: 430.3°C at 760 mmHg
• Flash Point: 214°C
• Refractive Index: 1.768

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones